1,2-Benzenedisulfonyl dichloride
Overview
Description
1,2-Benzenedisulfonyl dichloride is a chemical compound that serves as a crucial intermediate in organic synthesis. Its derivatives, such as benzenedisulfonimides, have found significant applications as safe and efficient Bronsted acid catalysts due to their excellent catalytic properties and safety profile (Barbero et al., 2013).
Synthesis Analysis
The synthesis of structurally related compounds, like dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride, involves interactions with chlorosulfonic acid, showcasing the diverse synthetic routes available for benzenedisulfonyl derivatives (Rublova et al., 2017).
Molecular Structure Analysis
Structural characterization through X-ray diffraction reveals the detailed molecular geometry of benzenedisulfonyl chloride derivatives, providing insights into their steric and electronic configurations which are crucial for understanding their reactivity and catalytic properties (Rublova et al., 2017).
Chemical Reactions and Properties
Benzenedisulfonyl chloride derivatives have been utilized in various chemical transformations, demonstrating their versatility as reagents and catalysts. For example, they have been employed in the synthesis of branched-chain amino sugars through reactions with sodium methoxide (Tatsuta et al., 1982).
Scientific Research Applications
Synthesis of Branched-Chain Amino Sugars
1,2-Benzenedisulfonyl dichloride has been utilized in the synthesis of branched-chain amino sugars. For example, Tatsuta et al. (1982) described the preparation of Methyl 2-amino-2N,3O-(o-benzenedisulfonyl)-2-deoxy-α-D-glucopyranoside from methyl 2-amino-2-deoxy-α-D-glucopyranoside and o-benzenedisulfonyl dichloride, leading to the formation of specific branched-chain amino sugar derivatives (Tatsuta et al., 1982).
Development of Chiral Bronsted Acids
1,2-Benzenedisulfonimide derivatives, synthesized using 1,2-benzenedisulfonyl dichloride, have been explored for their potential as chiral Bronsted acids in organic reactions. Barbero et al. (2011) conducted a study focusing on the synthesis of these compounds and their application in catalyzing acid-organic reactions (Barbero et al., 2011).
Application in Organic Synthesis
1,2-Benzenedisulfonyl dichloride has been used in various organic synthesis processes. For instance, Carlsen (1998) described the preparation of N-(4-methoxybenzyl)-o-benzenedisulfonimide from o-benzenedisulfonyl chloride, which was then used for the benzylation of alcohols and phenols, demonstrating its utility in organic compound synthesis (Carlsen, 1998).
Study in Pharmacokinetics
The compound Indisulam (N-(3-chloro-7-indolyl)-1,4-benzenedisulfonamide), which is synthesized using 1,2-benzenedisulfonyl dichloride, has been investigated for its pharmacokinetic properties in the treatment of solid tumors. Van Kesteren et al. (2002) conducted a study that designed and validated a population pharmacokinetic model for Indisulam, demonstrating its importance in oncological research (Van Kesteren et al., 2002).
Catalytic Properties in Organic Reactions
1,2-Benzenedisulfonimide, a derivative of 1,2-benzenedisulfonyl dichloride, has been noted for its catalytic properties and acidity. Barbero et al. (2013) explored these properties in organic reactions, highlighting its effectiveness and safety as a Bronsted acid catalyst (Barbero et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
1,2-Benzenedisulfonyl dichloride is a chemical compound used primarily in research and development . . Therefore, it can be inferred that the primary targets of 1,2-Benzenedisulfonyl dichloride could be amines and alcohols present in the system where it is applied.
Action Environment
It’s known that sulfonyl chlorides, in general, are sensitive to moisture . Therefore, the presence of water or humidity could potentially affect the reactivity and stability of 1,2-Benzenedisulfonyl dichloride.
properties
IUPAC Name |
benzene-1,2-disulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2O4S2/c7-13(9,10)5-3-1-2-4-6(5)14(8,11)12/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBGQXNZTVFEKEN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)S(=O)(=O)Cl)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2O4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00983223 | |
Record name | Benzene-1,2-disulfonyl dichloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00983223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6461-76-3 | |
Record name | 6461-76-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59443 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzene-1,2-disulfonyl dichloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00983223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-Benzenedisulfonyl Dichloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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